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N-(2-ethylbutyl)-1-methylpiperidin-

4-amine

Cat. No.: B13267462

Get Quote

Part 1: Executive Summary & Structural
Architecture
The 1-methylpiperidin-4-amine scaffold represents a "privileged structure" in medicinal

chemistry—a molecular framework capable of providing high-affinity ligands for diverse

biological targets. Its ubiquity stems from its ability to mimic the ethylamine side chain of

neurotransmitters (like dopamine and serotonin) while providing a rigidified, lipophilic core that

reduces entropic penalties upon binding.

This guide dissects the bioactivity, structure-activity relationships (SAR), and synthetic

protocols for analogs of this moiety, specifically targeting researchers in lead optimization for

GPCR and kinase inhibitors.

Structural Analysis: The Pharmacophore
The core consists of a saturated six-membered nitrogenous ring (piperidine) locked primarily in

a chair conformation.
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N1-Methylation: Increases lipophilicity (LogP) and brain penetration compared to the

secondary amine, making it ideal for CNS targets. It also dictates the pKa (typically ~9.8–

10.2), ensuring protonation at physiological pH, which is critical for electrostatic interactions

with aspartate residues in GPCR binding pockets (e.g., Asp3.32 in aminergic receptors).

C4-Amine: Serves as the primary vector for diversification. Functionalization here (amides,

ureas, sulfonamides) allows the molecule to probe deep hydrophobic pockets or hydrogen-

bonding networks within the target protein.

Visualization: Structure-Activity Relationship (SAR) Map
The following diagram illustrates the "Hub and Spoke" modification strategy for this scaffold.

1-Methylpiperidin-4-amine
(Scaffold)

N1-Position (Methyl)
Modulates: PK/PD, BBB Penetration

Target: AChE, Sigma Receptors
 Alkylation/Acylation

C4-Amino Nitrogen
Modulates: Selectivity, Potency

Target: JAK/STAT, GPCRs

 Amide/Urea Formation

Ring Carbon (C3/C2)
Modulates: Conformational Lock

Target: Opioid Receptors (Fentanyl class)

 Methyl/Fluoro sub.

High Affinity
Sigma-1 Ligands

JAK3/CPK
Inhibitors

Click to download full resolution via product page

Figure 1: SAR Map detailing the functionalization vectors of the 1-methylpiperidin-4-amine

core.

Part 2: Therapeutic Profiles & Bioactivity Data
The versatility of this scaffold allows it to act as a "skeleton key" across distinct therapeutic

areas.

Immunology & Kinase Inhibition (JAK/STAT & CCR5)
The 4-aminopiperidine core is structurally homologous to the pyrrolopyrimidine scaffold found

in Janus Kinase (JAK) inhibitors like Tofacitinib. Analogs where the 4-amino group is acylated
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with heterocyclic moieties function as ATP-competitive inhibitors.

Mechanism: The piperidine ring occupies the solvent-exposed region of the ATP-binding

pocket, while the N-methyl group interacts with specific residues to improve selectivity

against other kinases (e.g., PKA).

CCR5 Antagonists: In HIV entry inhibitors (e.g., Sch-350634), the scaffold acts as a linker,

positioning aromatic groups to block the chemokine receptor hydrophobic pocket.

Epigenetics (SMYD3 Inhibitors)
Recent studies (e.g., EM127) utilize this scaffold to target SMYD3, a lysine methyltransferase

overexpressed in cancers.[1]

Causality: The basic nitrogen of the piperidine mimics the lysine side chain of the histone

substrate, anchoring the inhibitor in the active site.

Neurology (GPCRs & Acetylcholinesterase)
Sigma Receptors: N-substituted analogs show high affinity for Sigma-1 receptors,

modulating calcium signaling and neuroprotection.

Opioids: The 4-anilidopiperidine class (Fentanyl derivatives) relies on this core.[2] Adding a

methyl group at the C3 position (cis-isomer) significantly enhances potency (e.g., 3-

methylfentanyl).

Comparative Bioactivity Data
The table below synthesizes quantitative data from key studies involving this scaffold.
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Compound ID Target Activity Type
Potency (IC50 /
Ki)

Therapeutic
Indication

Tofacitinib (Ref) JAK3 / JAK1 Inhibitor
IC50: 1 nM

(JAK3)

Rheumatoid

Arthritis

Sch-350634 CCR5 Antagonist IC50: 0.2 nM
HIV-1 Entry

Inhibition

EM127 SMYD3
Covalent

Inhibitor
IC50: ~100 nM

Oncology (Breast

Cancer)

Analog 2b CYP51 (Fungal) Inhibitor
MIC: 0.125

µg/mL

Antifungal (C.

albicans)

Bamipine H1 Receptor Antagonist Ki: ~10 nM Antihistamine

Part 3: Detailed Experimental Protocols
Protocol A: Synthesis of N-(Heteroaryl)-1-
methylpiperidin-4-amine
Objective: To synthesize a kinase-focused analog via Reductive Amination. This method is

preferred over nucleophilic substitution due to higher yields and suppression of bis-alkylation.

Reagents:

1-Methyl-4-piperidone (CAS: 1445-73-4)

Heteroaryl amine (e.g., 4-amino-pyrrolo[2,3-d]pyrimidine)

Sodium Triacetoxyborohydride (STAB)

Acetic Acid (AcOH)

Dichloromethane (DCM)

Step-by-Step Methodology:

Imine Formation:
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In a flame-dried round-bottom flask, dissolve 1-Methyl-4-piperidone (1.0 eq) and the

Heteroaryl amine (1.0 eq) in anhydrous DCM (0.2 M concentration).

Add catalytic Acetic Acid (1.5 eq) to activate the ketone carbonyl.

Critical Checkpoint: Stir at room temperature for 2 hours under Nitrogen. Verify imine

formation via TLC (shift in Rf value).

Reduction:

Cool the mixture to 0°C.

Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Reasoning:

STAB is a mild reducing agent that selectively reduces the imine in the presence of the

ketone, minimizing alcohol byproducts.

Allow the reaction to warm to room temperature and stir overnight (12-16 hours).

Workup & Purification:

Quench with saturated aqueous NaHCO3 (pH ~8).

Extract with DCM (3x). Combine organic layers and dry over Na2SO4.

Concentrate in vacuo.

Purify via flash column chromatography (Eluent: DCM/MeOH/NH3 90:9:1). The basic

eluent is crucial to prevent the amine from streaking on silica.

Visualization: Synthesis Workflow
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Figure 2: Step-by-step reductive amination workflow for 1-methylpiperidin-4-amine analogs.

Protocol B: In Vitro Kinase Inhibition Assay (JAK3
Focus)
Objective: To validate the bioactivity of the synthesized analog against JAK3 kinase.

Reagents:

Recombinant Human JAK3 Kinase.

Poly(Glu,Tyr) 4:1 peptide substrate.
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ATP (radiolabeled [γ-33P]-ATP or fluorescent tracer).

Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.

Methodology:

Preparation: Dilute compounds in 100% DMSO to 100x final concentration. Prepare 3-fold

serial dilutions to generate an 8-point dose-response curve.

Incubation:

Add 5 µL of compound solution to a 96-well plate.

Add 10 µL of Enzyme/Substrate mix (optimized to Km).

Incubate for 15 minutes at room temperature to allow compound-enzyme equilibrium.

Reaction Start:

Add 10 µL of ATP mix to initiate the reaction.

Incubate for 60 minutes at room temperature.

Termination & Detection:

Stop reaction with EDTA/Orthophosphoric acid.

Detect phosphorylation via scintillation counting (if radiometric) or FRET signal (if

fluorescent).

Data Analysis:

Normalize data to 0% inhibition (DMSO control) and 100% inhibition (Staurosporine

control).

Fit curves using non-linear regression (Sigmoidal dose-response) to calculate IC50.

Part 4: Mechanism of Action (Signaling Pathway)
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The following diagram illustrates how 1-methylpiperidin-4-amine analogs (as JAK inhibitors)

interrupt the JAK-STAT signaling pathway, preventing the transcription of pro-inflammatory

cytokines.
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Figure 3: Mechanism of Action showing the interception of JAK-STAT signaling by the inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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